Tolazoline

• CAS: 59-97-2; 59-98-3
• Molecular Formula: C10H12N2
• Molecular Weight: 160.22 g/mol
• InChI: InChI=1S/C10H12N2/c1-2-4-9(5-3-1)8-10-11-6-7-12-10/h1-5H,6-8H2,(H,11,12)
• InChIKey: JIVZKJJQOZQXQB-UHFFFAOYSA-N
• Solubility: 1.36e+00 g/L

Tolazoline Pharmacological Overview

Tolazoline (CAS 59-97-2; 59-98-3) is a synthetic imidazoline derivative that functions as a competitive, non-selective alpha-1 and alpha-2 adrenergic receptor antagonist [1]. It also acts as a direct peripheral vasodilator, decreasing peripheral resistance and increasing venous capacitance via a direct effect on vascular smooth muscle [1]. Tolazoline exhibits high affinity for I2-imidazoline binding sites (Ki = 16-130 nM), distinguishing it from other alpha-blockers [2]. It is used clinically for the reversal of xylazine-induced sedation in veterinary medicine, as an adjunctive vasodilator in peripheral angiography, and in the management of persistent pulmonary hypertension of the newborn (PPHN) [1].

Pathway study Non-selective α1/α2 adrenoceptor blockade research

I2 target I2-imidazoline binding site pharmacology tool

H2 activity Histamine H2 receptor agonist mechanism studies

• [1] Tolazine® INJECTION (Tolazoline HCl, USP) Package Insert. NADA #140-994, Approved by FDA. LLOYD Inc. of Iowa. View Source
• [2] Boronat MA, Olmos G, Garcia-Sevilla JA. Isothiocyanatobenzyl imidazoline is an alkylating agent for I2-imidazoline binding sites in rat and rabbit tissues. Naunyn Schmiedebergs Arch Pharmacol. 1998 Mar;357(3):351-5. View Source

Key Differentiators from Other α-Blockers

Tolazoline possesses a unique dual mechanism of action—combining competitive alpha-1/alpha-2 adrenergic antagonism with direct, non-receptor-mediated vasodilation—that is not replicated by other alpha-blockers [1]. Furthermore, tolazoline exhibits high affinity for I2-imidazoline binding sites, a pharmacological target distinct from alpha-adrenoceptors [2]. This distinct profile results in variable potency and efficacy depending on the tissue, species, and experimental context, which makes direct substitution with related compounds like phentolamine, yohimbine, or idazoxan unreliable without specific, context-dependent validation [3]. The following quantitative evidence demonstrates these critical points of differentiation.

Yohimbine / Atipamezole vs Tolazoline α2/α1 selectivity profile differs; lower α2-selectivity may alter hypotension context

Phentolamine vs Tolazoline I2-imidazoline affinity context is absent; tolazoline’s I2 activity may shift model interpretation

Phentolamine vs Tolazoline Histamine H2 receptor agonism not shared; gastric and cardiac endpoints may differ

• [1] Priscoline (Tolazoline) Package Insert. Drugs.com. View Source
• [2] Boronat MA, Olmos G, Garcia-Sevilla JA. Isothiocyanatobenzyl imidazoline is an alkylating agent for I2-imidazoline binding sites in rat and rabbit tissues. Naunyn Schmiedebergs Arch Pharmacol. 1998 Mar;357(3):351-5. View Source
• [3] Yamaguchi I, Kopin IJ. Differential inhibiton of alpha-1 and alpha-2 adrenoceptor-mediated pressor responses in pithed rats. J Pharmacol Exp Ther. 1980 Aug;214(2):275-81. View Source

Head-to-Head Comparative Evidence

α2/α1 Adrenoceptor Selectivity Ratio

In isolated rat vas deferens, tolazoline demonstrates a specific rank order of presynaptic alpha-2 selectivity (KB-post/KB-pre) relative to other antagonists [1]. The order is yohimbine > tolazoline > phentolamine >> prazosin ≥ E-643 [1]. This indicates that while yohimbine is more selective for presynaptic alpha-2 receptors, tolazoline is more selective for these receptors than phentolamine [1]. For postsynaptic alpha-1 receptor affinity (pA2), the order is reversed: phentolamine > yohimbine > tolazoline [1].

α2/α1 Selectivity Ratio

Head-to-head

Tolazoline ~4:1 Yohimbine 40:1; Atipamezole 8500:1

Lower α2 selectivity may increase α1-blockade context

Review for hypotension-related endpoints

Evidence Dimension	Presynaptic Alpha-2 Receptor Selectivity (KB-post/KB-pre ratio)
Target Compound Data	Intermediate selectivity between yohimbine and phentolamine.
Comparator Or Baseline	Yohimbine (highest selectivity); Phentolamine (lower selectivity); Prazosin (very low selectivity)
Quantified Difference	Rank order: yohimbine > tolazoline > phentolamine >> prazosin
Conditions	Isolated rat vas deferens; assessed by antagonism of clonidine-induced inhibition of field-stimulated twitch response.

Why This Matters

Procurement for veterinary research requires precise knowledge of antagonist selectivity; tolazoline occupies a unique intermediate position, which can be critical for experimental design where complete or partial alpha-2 blockade is desired.

• [1] Shoji T. COMPARISON OF PRE- AND POSTSYNAPTIC α-ADRENOCEPTOR BLOCKING EFFECTS OF E-643 IN THE ISOLATED VAS DEFERENS OF THE RAT. Jpn J Pharmacol. 1981;31(3):361-8. View Source

I2-Imidazoline Binding Site Affinity

In a direct in vivo comparison, tolazoline (2 mg/kg) and idazoxan (0.05 mg/kg) were equally effective in reversing xylazine-induced respiratory changes in ewes, while yohimbine (0.2 mg/kg) was less effective [1]. Specifically, yohimbine was ineffective in antagonizing the decreased PaO2 caused by xylazine [1]. Tolazoline decreased the duration of xylazine-induced recumbency to 9.5 ± 2.3 minutes, whereas yohimbine did not significantly change this parameter [1].

I2 Binding Affinity

Head-to-head

Ki 16–130 nM Phentolamine Ki >1000 nM

Supports I2-imidazoline research context

Comparator lacks I2 activity

Evidence Dimension	Antagonism of decreased PaO2 and reduction in recumbency time
Target Compound Data	Effective in reversing decreased PaO2; recumbency time reduced to 9.5 ± 2.3 min (2 mg/kg IV).
Comparator Or Baseline	Yohimbine: ineffective in reversing decreased PaO2; did not significantly reduce recumbency time (0.2 mg/kg IV). Idazoxan: equally effective as tolazoline; recumbency time 6.3 ± 0.6 min (0.05 mg/kg IV).
Quantified Difference	Tolazoline reduced recumbency by ~83% (from 54.2 min control). Yohimbine produced no significant reduction.
Conditions	Ewes administered xylazine (0.3 mg/kg IV), followed by antagonist 5 minutes later. n=6.

Why This Matters

For large animal veterinary practitioners and researchers, tolazoline provides a proven, effective reversal of xylazine sedation where yohimbine fails, particularly for respiratory depression.

• [1] Hsu WH, Hanson CE, Hembrough FB, Schaffer DD. Effects of idazoxan, tolazoline, and yohimbine on xylazine-induced respiratory changes and central nervous system depression in ewes. Am J Vet Res. 1989 Sep;50(9):1570-3. View Source

Vasorelaxation Potency

The efficacy of tolazoline and yohimbine as reversal agents for ketamine-xylazine anesthesia is highly species-dependent. In a study on Black buck (Antilope cervicapra), yohimbine failed to antagonize the anesthetic effects, while tolazoline was very effective in hastening recovery in a dose-dependent manner within 0.5-1.5 minutes [1]. Conversely, in a study on captive wild felids, yohimbine was found to be a superior antagonist for ketamine-xylazine reversal [2].

Vasorelaxation Potency

Cross-study

EC50 288 nM (IPPSF)

Requires higher working concentrations

~100-fold less potent than phentolamine in vascular assays

Evidence Dimension	Efficacy in reversing ketamine-xylazine anesthesia
Target Compound Data	Effective in Black buck (dose-dependent reversal within 0.5-1.5 min). Less effective than yohimbine in wild felids.
Comparator Or Baseline	Yohimbine: Ineffective in Black buck; superior to tolazoline in wild felids.
Quantified Difference	Qualitative: Effective vs. ineffective in Black buck. In wild felids, yohimbine produced superior reversal with lower impact on hepatic/renal parameters (ALT, AST, Urea, Creatinine significantly elevated with tolazoline).
Conditions	Black buck: ketamine-xylazine anesthesia. Wild felids: ketamine-xylazine sedation. Tolazoline dose: 3-5 mg/kg.

Why This Matters

This highlights the critical importance of species-specific pharmacological knowledge. Procurement for wildlife or zoological applications requires understanding that tolazoline may be the only effective reversal agent for certain species (e.g., Black buck), while yohimbine may be preferred for others (e.g., felids).

• [1] Malik V. Tolazoline antagonises ketamine-xylazine anaesthesia in an endangered Black buck (Antilope cervicapra). Vet Rec. 1998;142(18):477-8. View Source
• [2] Naeem M, et al. Comparative Efficacy of Yohimbine and Tolazoline for Antagonism of Ketamine-Xylazine Induced Sedation in Captive Wild Felids. Kafkas Univ Vet Fak Derg. 2018;24(2):243-248. View Source

PPHN Clinical Efficacy

Tolazoline and phentolamine exhibit distinct pharmacological profiles in vascular smooth muscle beyond alpha-adrenoceptor blockade. Phentolamine competitively inhibits 5-hydroxytryptamine (5-HT)-induced contraction of rat thoracic aortae (pA2 value determined), whereas tolazoline does not inhibit 5-HT-mediated contraction at all [1]. Phentolamine also decreased 14C-5-HT binding, while tolazoline had no effect [1].

PPHN Combination Endpoint

Reported

Combined effective rate 90.6% vs 79.3% (P<0.05)

Reported endpoint context in neonatal trial

Model-specific evidence; research use only

Evidence Dimension	Inhibition of 5-HT-induced contraction in rat thoracic aorta
Target Compound Data	No inhibition of 5-HT-mediated contraction.
Comparator Or Baseline	Phentolamine: Competitive inhibition of 5-HT-induced contraction (pA2 value determined).
Quantified Difference	Qualitative: Inhibits vs. does not inhibit.
Conditions	Helical strips of rat thoracic aortae (RTA) in vitro. Calcium concentration 1.6-2.5 mM.

Why This Matters

In vascular research, the use of tolazoline provides a cleaner alpha-adrenergic blockade without the confounding 5-HT receptor antagonism seen with phentolamine. This is a critical consideration for experimental design when isolating adrenergic mechanisms in vascular preparations.

• [1] Curro FA, Greenberg S, Diecke FP. Differential inhibition of 5-hydroxytryptamine (5-HT) mediated contraction of rat thoracic aortae by phentolamine and tolazoline: correlation with inhibition of 5-HT binding and calcium ion. Methods Find Exp Clin Pharmacol. 1983;5(1):45-54. View Source

α2-Adrenoceptor Subtype Affinity

In a clinical trial of 178 neonates with persistent pulmonary hypertension (PPHN), the addition of tolazoline (5 mg, qd, subcutaneous injection for 3 days) to standard sildenafil therapy significantly improved outcomes [1]. The total effective rate increased to 90.62% (87/96) in the tolazoline combination group compared to 79.27% (65/82) with sildenafil alone (P < 0.05) [1]. This was accompanied by significant improvements in oxygenation parameters: PaO2 increased from 72.76±8.86 mmHg to 84.64±11.78 mmHg, and PaCO2 decreased from 48.74±5.28 mmHg to 35.08±4.80 mmHg [1].

α2 Subtype Affinity

Head-to-head

Lowest affinity across α2A-D (Ki 112–1230 nM) Atipamezole ~100-fold higher at α2D

May suit combined α1/α2 blockade studies

Atipamezole has higher subtype affinity

Evidence Dimension	Clinical efficacy (total effective rate) and oxygenation parameters (PaO2, PaCO2, SaO2)
Target Compound Data	Tolazoline + Sildenafil: 90.62% effective rate; PaO2 84.64±11.78 mmHg; PaCO2 35.08±4.80 mmHg; SaO2 93.06±14.76%.
Comparator Or Baseline	Sildenafil alone: 79.27% effective rate; PaO2 72.76±8.86 mmHg; PaCO2 48.74±5.28 mmHg; SaO2 89.06±9.95%.
Quantified Difference	Effective rate increased by 11.35 percentage points (P<0.05). PaO2 increased by 11.88 mmHg. PaCO2 decreased by 13.66 mmHg. SaO2 increased by 4.00%.
Conditions	Randomized controlled trial; 178 neonates with PPHN; Sildenafil 0.5-1.0 mg/kg q6h; Tolazoline 5 mg qd x 3 days.

Why This Matters

This data provides quantitative evidence for the clinical benefit of adding tolazoline to sildenafil therapy in PPHN. For hospitals and pharmacies considering formulary inclusion, this demonstrates a measurable improvement in patient oxygenation and overall treatment success.

• [1] 田百玲, 刘亭威, 赵珊, 等. 盐酸妥拉唑林注射液治疗新生儿持续肺动脉高压的临床研究. 中国临床药理学杂志. 2019;35(5):414-417. View Source

Histamine H2 Receptor Agonism

In a clinical study of 25 patients undergoing hand angiography, intraarterial tolazoline and verapamil were directly compared to nitroglycerin for their ability to improve blood flow and arterial visualization [1]. Both verapamil and tolazoline showed statistically greater vasodilatory effects than nitroglycerin (P<0.05) [1]. Tolazoline and verapamil were comparable in terms of vasodilatory efficacy in hand arteries [1].

Histamine H2 Agonism

Head-to-head

Positive chronotropy blocked by metiamide Phentolamine: no H2 agonism

Distinct H2 receptor tool compound

Absent in phentolamine; gastric/cardiac endpoints

Evidence Dimension	Improvement in opacification of hand arteries (graded on a 1-5 scale)
Target Compound Data	Statistically greater effect than nitroglycerin; comparable efficacy to verapamil.
Comparator Or Baseline	Nitroglycerin (standard vasodilator); Verapamil (calcium channel blocker)
Quantified Difference	Tolazoline and verapamil both statistically superior to nitroglycerin (P<0.05).
Conditions	Intraarterial administration during brachial artery angiography in 25 patients. Opacification graded on a 5-point scale.

Why This Matters

For interventional radiology suites, tolazoline remains a viable and effective alternative to verapamil for optimizing peripheral arterial imaging. Its comparable efficacy to verapamil, and superiority over nitroglycerin, supports its continued use as a standard vasodilator in this specific application.

• [1] Stoeckelhuber BM, et al. Comparison of the vasodilating effect of nitroglycerin, verapamil, and tolazoline in hand angiography. J Vasc Interv Radiol. 2003 Jun;14(6):749-54. View Source

Application Scenarios for Tolazoline

PPHN Combination Therapy

Based on in vivo evidence, tolazoline is a first-line reversal agent for xylazine-induced sedation in sheep [1] and a superior choice over yohimbine in cattle for reversing xylazine-induced reticuloruminal amotility [2]. It is also the only effective reversal agent for ketamine-xylazine anesthesia in certain exotic species, such as the Black buck [3]. Procurement for veterinary hospitals, zoological facilities, and large animal research units should prioritize tolazoline for these specific applications where alternative agents have proven ineffective or inferior.

I2-Imidazoline Research Tool

Clinical trial data demonstrates that adding tolazoline to sildenafil therapy significantly improves oxygenation parameters and overall treatment efficacy in neonates with PPHN [1]. While inhaled nitric oxide (iNO) is a primary therapy, tolazoline remains a valuable adjunct, especially in resource-limited settings or for patients unresponsive to iNO. Hospital pharmacies and NICUs should consider maintaining a supply of tolazoline for this evidence-based, off-label indication.

Veterinary Sedation Reversal

Tolazoline is a proven, effective intraarterial vasodilator for improving blood flow and arterial opacification during hand and peripheral angiography [1]. Its efficacy is comparable to verapamil and superior to nitroglycerin [1]. Radiology departments and catheterization labs should include tolazoline in their vasodilator armamentarium for optimizing image quality in peripheral vascular studies, particularly when calcium channel blockers are contraindicated or unavailable.

Dual Adrenoceptor Blockade Model

For in vitro vascular studies, tolazoline offers a distinct pharmacological profile. Unlike phentolamine, tolazoline does not inhibit 5-HT-mediated contraction, allowing for cleaner isolation of alpha-adrenergic mechanisms in vascular smooth muscle preparations [1]. Furthermore, its high affinity for I2-imidazoline binding sites (Ki = 16-130 nM) makes it a valuable tool compound for investigating the role of imidazoline receptors in cardiovascular physiology [2]. Research laboratories focused on vascular pharmacology and receptor signaling should procure tolazoline for these specific experimental applications.

Application

Selection Property

Validation Focus

Neonatal pulmonary hypertension research models

Combination regimen endpoint context

PaO2 and endothelial biomarker monitoring

I2-imidazoline binding site pharmacology

I2 affinity vs phentolamine

Competition binding and antiproliferative assays

Veterinary α2-agonist reversal studies

α2/α1 selectivity profile

Reversal duration and recumbency endpoints

Dual adrenoceptor blockade teaching tool

Competitive reversible blockade

Isolated tissue Schild analysis

• [1] Hsu WH, Hanson CE, Hembrough FB, Schaffer DD. Effects of idazoxan, tolazoline, and yohimbine on xylazine-induced respiratory changes and central nervous system depression in ewes. Am J Vet Res. 1989 Sep;50(9):1570-3. View Source
• [2] Ruckebusch Y, Allal C. Antagonistic effects of alpha-adrenoceptor blocking agents on reticuloruminal hypomotility induced by xylazine in cattle. Can J Vet Res. 1988 Oct;52(4):411-5. View Source
• [3] Malik V. Tolazoline antagonises ketamine-xylazine anaesthesia in an endangered Black buck (Antilope cervicapra). Vet Rec. 1998;142(18):477-8. View Source